N-[4-(isobutyrylamino)-3-methoxyphenyl]nicotinamide

• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol
• IUPAC Name: N-[3-methoxy-4-(2-methylpropanoylamino)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H19N3O3/c1-11(2)16(21)20-14-7-6-13(9-15(14)23-3)19-17(22)12-5-4-8-18-10-12/h4-11H,1-3H3,(H,19,22)(H,20,21)
• InChI Key: WISTZFCQXZWINH-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=C(C=C(C=C1)NC(=O)C2=CN=CC=C2)OC

Description

N-[4-(isobutyrylamino)-3-methoxyphenyl]nicotinamide, commonly known as IBR, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. IBR belongs to the class of nicotinamide derivatives and has been extensively studied for its unique properties and mechanism of action.

Mechanism of Action

IBR acts as an inhibitor of the SIRT1 enzyme, which is involved in various cellular processes, including DNA repair, cell cycle regulation, and apoptosis. By inhibiting SIRT1, IBR can regulate the expression of various genes involved in cancer growth and inflammation.
Biochemical and Physiological Effects:
IBR has been shown to induce apoptosis in cancer cells and reduce the production of pro-inflammatory cytokines. The compound has also been shown to increase the expression of antioxidant enzymes, which can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of IBR is its high potency and specificity towards the SIRT1 enzyme. However, the compound has limited solubility in water, which can make it challenging to work with in certain experimental setups. Additionally, IBR has been shown to have cytotoxic effects at high concentrations, which can limit its use in certain applications.

Future Directions

There are several potential future directions for research on IBR. One area of interest is the development of new derivatives of IBR with improved solubility and bioavailability. Additionally, further studies are needed to elucidate the precise mechanism of action of IBR and its potential applications in various disease models. Finally, IBR could be explored as a potential therapeutic agent for other diseases, including neurodegenerative disorders and metabolic diseases.
In conclusion, IBR is a promising compound with unique properties that make it an attractive target for scientific research. The compound has shown potential applications in various fields, including cancer research, anti-inflammatory therapy, and drug discovery. Further research is needed to fully understand the mechanism of action of IBR and its potential applications in various disease models.

Synthesis Methods

IBR can be synthesized by the reaction of 4-aminophenol, isobutyryl chloride, and 3-methoxy nicotinic acid in the presence of a base. The reaction leads to the formation of a white crystalline solid, which is then purified through recrystallization.

Scientific Research Applications

IBR has been widely studied for its potential applications in drug discovery, cancer research, and anti-inflammatory therapy. The compound has been shown to inhibit the growth of cancer cells and reduce inflammation in various animal models.